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Cat. No.: B15446520 Get Quote

Introduction

Trialuminium pentanickel (Al₃Ni₅) is an intermetallic alloy requiring stringent safety protocols

due to the inherent hazards of its constituent elements, aluminum and nickel. This guide

provides essential safety and logistical information for researchers, scientists, and drug

development professionals to ensure the safe handling and disposal of this material. The

following procedures are based on the known risks associated with aluminum and nickel

powders and general best practices for handling intermetallic compounds.

Hazard Identification and Personal Protective Equipment
(PPE)
The primary hazards associated with Trialuminium pentanickel are derived from its

components. Nickel is a known skin sensitizer, a suspected carcinogen, and can cause organ

damage through prolonged or repeated exposure.[1][2][3][4][5] Aluminum powder is a

flammable solid that can react with water to release flammable gases.[6][7][8] Therefore, a

comprehensive PPE strategy is crucial.

Recommended Personal Protective Equipment:

Respiratory Protection: A NIOSH-approved respirator with a particulate filter (e.g., N95 or

P100) is mandatory to prevent inhalation of fine dust particles.[1]
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Eye and Face Protection: Safety glasses with side shields are the minimum requirement. A

face shield should be worn in conjunction with safety glasses when there is a risk of

splashes or significant dust generation.[2]

Skin Protection:

Gloves: Chemical-resistant gloves (e.g., nitrile or neoprene) are required to prevent skin

contact. Given nickel's sensitizing properties, immediate glove removal and hand washing

are necessary after any potential exposure.[1][2]

Lab Coat/Coveralls: A flame-resistant lab coat or coveralls should be worn to protect

clothing and skin from dust contamination.

Foot Protection: Closed-toe shoes are required in any laboratory setting. Steel-toed shoes

are recommended if handling heavy containers of the material.

Engineering Controls
To minimize exposure, Trialuminium pentanickel should be handled within a well-ventilated

area.

Fume Hood or Ventilated Enclosure: All weighing and transfer operations involving the

powder should be conducted in a certified chemical fume hood or a powder containment

enclosure to capture airborne particles at the source.

Static Control: Aluminum powder can be easily ignited by static discharge. Grounding and

bonding of all equipment and containers are essential to prevent the buildup of static

electricity.[4]

Handling and Storage Procedures
Avoid Dust Generation: Handle the material gently to minimize the creation of airborne dust.

Inert Atmosphere: For processes involving heating, consider handling under an inert

atmosphere (e.g., argon or nitrogen) to prevent oxidation and potential exothermic reactions.

The reaction between molten aluminum and solid nickel can be highly exothermic.[9]
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Storage: Store in a cool, dry, well-ventilated area away from water, acids, and strong

oxidizing agents. The container should be tightly sealed to prevent moisture ingress.[6]

Ignition Sources: Prohibit all sources of ignition, including open flames, sparks, and smoking,

in areas where Trialuminium pentanickel is handled and stored.[4][6][8]

Spill and Emergency Procedures
Spills: In the event of a spill, evacuate the area and prevent unnecessary personnel from

entering. Do not use water to clean up spills, as this can create flammable gas.[6] Use a

spark-proof scoop and a conductive container to collect the spilled material. An inert

absorbent material, such as sand, can be used to cover the spill.

Fire: Use a Class D fire extinguisher (for combustible metals) or dry sand to extinguish fires.

DO NOT use water, carbon dioxide, or foam extinguishers.[2]

First Aid:

Inhalation: Move the affected person to fresh air. Seek medical attention if breathing

becomes difficult.

Skin Contact: Remove contaminated clothing and wash the affected area thoroughly with

soap and water. If irritation or a rash develops, seek medical attention.[1][2]

Eye Contact: Immediately flush eyes with copious amounts of water for at least 15

minutes, lifting the upper and lower eyelids occasionally. Seek medical attention.

Ingestion: Do not induce vomiting. Rinse mouth with water and seek immediate medical

attention.

Disposal Plan
Waste Characterization: Trialuminium pentanickel waste should be treated as hazardous

waste due to its nickel content and the reactivity of aluminum.

Containerization: Collect all waste material, including contaminated PPE, in clearly labeled,

sealed, and compatible containers.
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Disposal Route: Dispose of the waste through a licensed hazardous waste disposal

company. Follow all local, state, and federal regulations for the disposal of heavy metal and

reactive waste. Do not dispose of this material down the drain or in regular trash.

Quantitative Data Summary
Parameter Aluminum Powder Nickel Powder Notes

Flammability
Flammable Solid[6][7]

[8]
May be combustible

Risk of dust explosion

for both.[1]

Reactivity

Reacts with water to

release flammable

gases.[6][7]

Generally stable

Avoid contact with

acids and strong

oxidizing agents.

Health Hazards
May cause respiratory

tract irritation.

May cause an allergic

skin reaction.

Suspected of causing

cancer. Causes

damage to organs

through prolonged or

repeated exposure.[1]

[2][3][4][5]

Chronic exposure to

nickel is a significant

health concern.
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Caption: Workflow for the safe handling of Trialuminium pentanickel.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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